Cas no 941294-18-4 (N-Cyclopentyl 3-bromo-5-nitrobenzamide)

• Product Name: N-Cyclopentyl 3-bromo-5-nitrobenzamide
• CAS No: 941294-18-4
• MF: C₁₂H₁₃BrN₂O₃
• MW: 313.147222280502
• CID: 856993
• PubChem ID: 26369862
• Update Time: 2025-04-19

N-Cyclopentyl 3-bromo-5-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-cyclopentyl-5-nitrobenzamide
• N-Cyclopentyl 3-bromo-5-nitrobenzamide
• AKOS015834180
• MFCD09475860
• 941294-18-4
• BS-23746
• CS-0205712
• DTXSID80649996
• DB-371483
• N-CYCLOPENTYL-3-BROMO-5-NITROBENZAMIDE

• MDL： N188447
• Inchi： 1S/C12H13BrN2O3/c13-9-5-8(6-11(7-9)15(17)18)12(16)14-10-3-1-2-4-10/h5-7,10H,1-4H2,(H,14,16)
• InChI Key： LBQLJGUFWGRRPS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)C(NC1CCCC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 312.01100
• Monoisotopic Mass: 312.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 74.92000
• LogP: 3.94380